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Compound of Interest

Compound Name: N-Formylnornicotine-D4
Cat. No.: B13846298
Get Quote
\ J

Executive Summary

N-Formylnornicotine-D4 is a stable isotope-labeled analog of N-Formylnornicotine (CAS
3000-81-5), primarily used as an internal standard in mass spectrometry for the quantification
of tobacco-specific alkaloids.[1][2] While deuterated compounds are chemically stable, they
retain the toxicological profile of their non-labeled parent compounds.

Immediate Directive: Treat all waste containing N-Formylnornicotine-D4 as Hazardous

Chemical Waste. Due to its structural relationship to tobacco alkaloids and potential as a
nitrosamine precursor, it must be segregated from general waste and destroyed via high-
temperature incineration.[1][2] Do not dispose of down the drain or in municipal trash.

Chemical Profile & Hazard Identification

Understanding the chemical nature of the substance is the first step in compliant disposal.
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Property Description

Compound Name N-Formylnornicotine-D4

Parent Compound CAS 3000-81-5 (N-Formylnornicotine)
Chemical Family Pyridine Alkaloid / Nitrosamine Precursor

] Toxic / Irritant.[1][2][3] Potential carcinogen
Primary Hazard
(based on structural class).

Typically supplied as a neat oil or solution (e.g.,

Physical State )
in Methanol).[2]

Stability Light and air sensitive; hygroscopic.[1][2]

Expert Insight: Although specific toxicological data for the deuterated form (D4) is often limited,
safety protocols must default to the data available for the parent compound. N-
Formylnornicotine is a metabolite of nicotine and a precursor to N'-Nitrosonornicotine (NNN), a
potent carcinogen.[1][2][4] Therefore, the "Universal Precaution" principle applies: handle and
dispose of as if it were a confirmed carcinogen.

Waste Classification & Segregation

Proper segregation prevents cross-contamination and ensures acceptance by waste
management vendors.[2]

Waste Stream Assignment[1]

e RCRA Status: While N-Formylnornicotine is not explicitly "P-listed" (acutely hazardous) like
Nicotine (P075), it should be managed under the same rigorous standards due to its toxicity.

[1](21[5]

 Recommended Code: If not specified by local regulations, classify as Toxic Organic Waste.

[1][2]

o EPA Characteristic: Likely D001 (Ignitable) if in methanol solution; Toxic if neat.[1][2]

Segregation Protocol
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» Liquid Waste: Collect in a dedicated "Organic Waste - Toxic" carboy.[1][2] Do not mix with
oxidizers (e.g., Nitric Acid) as this can generate toxic NO/NOx gases or nitrosamines.[1][2]

e Solid Waste: Vials, pipette tips, and gloves contaminated with N-Formylnornicotine-D4
must be placed in a sealed "Hazardous Debris" container.[1][2]

e Sharps: Syringes used for injection must go into a hard-walled sharps container labeled
"Chemically Contaminated Sharps."

Operational Disposal Workflow

This self-validating workflow ensures cradle-to-grave compliance.[1][2]

Step-by-Step Procedure

» Deactivation (Pre-Disposal):

o Note: Chemical deactivation (e.g., using Al-Ni alloy) is complex and can generate
hazardous byproducts.[1][2] For standard laboratory quantities (mg scale), skip on-site
deactivation and rely on professional incineration.[1][2]

» Packaging:

o Ensure the cap of the waste container is chemically compatible (phenolic or
polypropylene).[2]

o If disposing of the original vial, keep the cap on to prevent residual evaporation.
e Labeling:

o Affix a hazardous waste label immediately upon the first drop of waste entering the
container.

o Required Fields:
» Constituents: "Methanol (99%), N-Formylnornicotine-D4 (<1%)"[1][2]

» Hazards: Flammable, Toxic.[2]
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o Storage:
o Store in a Satellite Accumulation Area (SAA) near the point of generation.[2]
o Use secondary containment (tray) to capture potential leaks.[1][2]

o Protect from light (amber glass or foil-wrapped).[1][2]

Visualization: Disposal Decision Tree
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Figure 1: Decision logic for segregating and processing N-Formylnornicotine-D4 waste
streams.

Emergency Procedures: Spill Management
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Accidental release requires immediate, disciplined action to prevent exposure and
contamination.

PPE Requirements

Protection Type Specification

N95 minimum; Half-mask respirator with organic

Respiratory vapor cartridges recommended for spills >10mL.

[1](216]

Double nitrile gloves (0.11 mm min) or Silver

Hand Shield® laminate gloves for concentrated spills.

[1](2]

Eye Chemical splash goggles.[1][2]

Lab coat required; Tyvek® apron recommended
Body
for large volumes.[1][2]

Spill Response Workflow

1. Alert & Isolate 2. Don PPE 3. Containment 4. Cleanup 5. Decontamination 6. Disposal
Evacuate immediate area (Double Nitrile, Goggles) Use absorbent pads/vermiculite Wipe from outside in Wash surface with soap/water All materials to HazWaste

Click to download full resolution via product page
Figure 2: Sequential protocol for managing accidental spills of N-Formylnornicotine-D4.

Critical Note: If the spill involves a concentrated powder form (rare for D4 standards), avoid
generating dust.[2] Cover with a wet paper towel immediately before cleaning.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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